Cas no 2229324-66-5 (4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229324-66-5
• MF: C₁₅H₁₈F₂O₃
• MW: 284.298431873322
• CID: 6547717
• PubChem ID: 165964968
• Update Time: 2025-06-09

4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1948376
• 2229324-66-5

• Inchi： 1S/C15H18F2O3/c1-10-9-11(3-4-12(10)20-2)14(13(18)19)5-7-15(16,17)8-6-14/h3-4,9H,5-8H2,1-2H3,(H,18,19)
• InChI Key： ORPZWVCGTWDJNU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=C(C)C=2)OC)CC1)F

Computed Properties

• Exact Mass: 284.12240076g/mol
• Monoisotopic Mass: 284.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid

4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229324-66-5): An Overview

4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229324-66-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid is composed of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 1-position. Additionally, the cyclohexane ring is linked to a substituted phenyl group containing a methoxy and a methyl group at the 4 and 3 positions, respectively. This intricate structure imparts unique chemical and physical properties to the compound.

One of the key aspects of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid is its synthetic accessibility. Various synthetic routes have been developed to produce this compound efficiently. A common approach involves the coupling of a substituted phenylboronic acid with a cyclohexanecarboxylic acid derivative followed by fluorination reactions. Recent advancements in catalytic methods have further optimized these synthetic pathways, making large-scale production more feasible.

The biological activities of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid have been extensively studied in preclinical models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. These findings suggest that 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid could be a promising candidate for the treatment of conditions such as rheumatoid arthritis and chronic pain.

Beyond its anti-inflammatory effects, 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid has also demonstrated potential as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings highlight the multifaceted therapeutic potential of this compound.

In addition to its biological activities, the physicochemical properties of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid are crucial for its pharmaceutical development. The compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Furthermore, its stability under different storage conditions ensures that it can be effectively transported and stored without significant degradation.

The pharmacokinetic profile of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid has also been investigated in animal models. Studies have shown that it is well-absorbed after oral administration and rapidly distributed throughout the body. The compound undergoes metabolism primarily through hepatic pathways, with metabolites being excreted via urine and feces. These pharmacokinetic characteristics suggest that it could be suitable for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. Ongoing phase II trials are focusing on specific indications such as inflammatory diseases and cancer to further validate its therapeutic potential.

In conclusion, 4,4-difluoro-1-(4-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229324-66-5) represents a promising compound with diverse biological activities and favorable physicochemical properties. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for further research and development in the pharmaceutical industry.